Cas no 16694-29-4 (3-Oxooctadecanoic acid)

3-Oxooctadecanoic acid structure
3-Oxooctadecanoic acid structure
Product Name:3-Oxooctadecanoic acid
CAS No:16694-29-4
Molecular Formula:C18H34O3
Molecular Weight:298.46076631546
CID:2178526
PubChem ID:5283005

3-Oxooctadecanoic acid Properties

Names and Identifiers

    • 3-oxo Stearic Acid
    • 3-oxo-octadecanoic acid
    • 3-keto stearic acid
    • 3-oxooctadecanoic acid
    • 3-oxostearic acid
    • 3-ketostearic acid
    • 3-Oxooctadecanoate
    • 3-Oxo-Octadecanoate
    • Hexadecanoic acid,carboxymethyl ester
    • LMFA02000240
    • Q27122125
    • DB-228730
    • 16694-29-4
    • NS00062415
    • SCHEMBL338119
    • CS-0138557
    • HY-N7856
    • PD018655
    • CHEBI:50576
    • InChIKey: YQGGUZWHNVQJMF-UHFFFAOYSA-N
    • Inchi: 1S/C18H34O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-17(19)16-18(20)21/h2-16H2,1H3,(H,20,21)
    • SMILES: O=C(CC(=O)O)CCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 298.25079494g/mol
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 16
  • Monoisotopic Mass: 298.25079494g/mol
  • Heavy Atom Count: 21
  • Complexity: 261
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 7
  • Topological Polar Surface Area: 54.4

3-Oxooctadecanoic acid Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00AQU4-1mg
3-oxo Stearic Acid
16694-29-4 ≥90%
1mg
$353.00 2024-06-19
A2B Chem LLC
AF00540-1mg
3-oxo Stearic Acid
16694-29-4 ≥90%
1mg
$268.00 2024-04-20
Larodan
13-1803-45-500ug
3-oxo-octadecanoic acid
16694-29-4 >90%
500ug
€217.00 2023-09-19
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci66618-1mg
3-oxo Stearic Acid
16694-29-4 98%
1mg
¥3306.00 2023-09-08

3-Oxooctadecanoic acid Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:16694-29-4)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

3-Oxooctadecanoic acid Related Literature

  • 1. Asymmetric reduction of 3-oxo-octadecanoic acid with fermenting baker's yeast. An easy synthesis of optically pure (+)-(2R,3R)-corynomycolic acid
    Masanori Utaka,Hiroshi Higashi,Akira Takeda J. Chem. Soc. Chem. Commun. 1987 1368
  • 2. Index of subjects, 1958
  • 3. Notes
    E. D. Davies,J. G. Tillett,D. S. Urch,El S. Amin,S. M. Mukherji,R. K. Sharma,O. P. Vig,E. F. G. Herington,A. J. Birch,A. J. Ryan,Herchel Smith,G. A. Hughes,B. O. G. Schuler,A. A. Verbeek,F. L. Warren,G. M. Badger,H. J. Rodda,Jenneth M. Sasse,D. A. H. Taylor,J. A. Ballantine,R. J. S. Beer,Alexander Robertson,D. C. Bradley,F. Stansfield,John Harley-Mason,R. F. J. Ingleby,T. C. Waddington,D. W. S. Evans J. Chem. Soc. 1958 4766
  • Santanu Jana,Suvarn S. Kulkarni Org. Biomol. Chem. 2020 18 2013
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